Cas no 103321-58-0 (fmoc-d-phenylalanyl chloride)

• Product Name: fmoc-d-phenylalanyl chloride
• CAS No: 103321-58-0
• MF: C₂₄H₂₀ClNO₃
• MW: 405.873505592346
• CID: 893433
• PubChem ID: 56777322
• Update Time: 2025-10-29

fmoc-d-phenylalanyl chloride Chemical and Physical Properties

Names and Identifiers

• fmoc-d-phenylalanyl chloride
• Fmoc-D-phe-cl
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-fluorophenyl)propanoic acid
• Fmoc-(p-F)D-Phe-OH
• Fmoc-4-fluoro-D-phenylalanine
• fmoc-4-fluoro-phenylalanine
• Fmoc-D-4-Fluorophe
• Fmoc-D-4-Fluorophenylalanine
• Fmoc-D-Phe(4-F)-OH
• Fmoc-DPhe(pF)-OH
• Fmoc-DPhe-Cl
• Fmoc-D-phenylalanine acid chloride
• Fmoc-L-phe(4-F)-OH
• FMOC-PF-D-PHE-OH
• NALPHA-9-Fluorenylmethoxycarbonyl-D-phenylalanyl chloride
• 9H-fluoren-9-ylmethyl N-[(2R)-1-chloro-1-oxo-3-phenylpropan-2-yl]carbamate
• DTXSID801141314
• (R)-(9H-fluoren-9-yl)methyl 1-chloro-1-oxo-3-phenylpropan-2-ylcarbamate
• AKOS015909756
• C14047
• (R)-(9H-Fluoren-9-yl)methyl (1-chloro-1-oxo-3-phenylpropan-2-yl)carbamate
• 103321-58-0
• 9H-Fluoren-9-ylmethyl N-[(1R)-2-chloro-2-oxo-1-(phenylmethyl)ethyl]carbamate

• Inchi： 1S/C24H20ClNO3/c25-23(27)22(14-16-8-2-1-3-9-16)26-24(28)29-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21-22H,14-15H2,(H,26,28)/t22-/m1/s1
• InChI Key： LRAXUKFFZHLNMX-JOCHJYFZSA-N
• SMILES： ClC([C@@H](CC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 405.113171g/mol
• Monoisotopic Mass: 405.113171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 405.9g/mol
• XLogP3: 5.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.40000
• LogP: 5.29270

fmoc-d-phenylalanyl chloride Security Information

• Storage Condition：Store at 0 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on fmoc-d-phenylalanyl chloride

Recent Advances in the Application of FMOC-D-Phenylalanyl Chloride (CAS: 103321-58-0) in Chemical Biology and Pharmaceutical Research

FMOC-D-phenylalanyl chloride (CAS: 103321-58-0) is a critical reagent in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) methodologies. This compound, characterized by its FMOC (9-fluorenylmethoxycarbonyl) protecting group and D-phenylalanine backbone, has garnered significant attention due to its role in the synthesis of enantiomerically pure peptides and peptidomimetics. Recent studies have highlighted its utility in the development of novel therapeutics, including antimicrobial peptides, anticancer agents, and targeted drug delivery systems. The unique stereochemical properties of D-phenylalanine contribute to enhanced metabolic stability and bioavailability of the resulting peptides, making FMOC-D-phenylalanyl chloride a valuable tool in modern pharmaceutical research.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of FMOC-D-phenylalanyl chloride in the synthesis of cyclic peptides with improved pharmacokinetic profiles. The researchers employed a combination of SPPS and ring-closing metathesis to generate a library of cyclic peptides, demonstrating that the incorporation of D-phenylalanine residues significantly enhanced proteolytic resistance and cellular uptake. These findings underscore the potential of FMOC-D-phenylalanyl chloride in the design of next-generation peptide therapeutics with enhanced stability and efficacy.

In another groundbreaking study, researchers at the Massachusetts Institute of Technology (MIT) utilized FMOC-D-phenylalanyl chloride to develop a novel class of peptide-based inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study, published in Nature Chemical Biology (2024), reported that the D-phenylalanine-containing peptides exhibited superior binding affinity and selectivity compared to their L-enantiomer counterparts. This work highlights the importance of FMOC-D-phenylalanyl chloride in the rational design of peptide inhibitors for challenging therapeutic targets.

Beyond its applications in peptide synthesis, FMOC-D-phenylalanyl chloride has also been employed in the development of peptide-conjugated nanomaterials. A 2024 study in ACS Nano demonstrated the use of this reagent to functionalize gold nanoparticles with tumor-targeting peptides, resulting in enhanced delivery of chemotherapeutic agents to cancer cells. The researchers attributed the success of their approach to the robust coupling chemistry enabled by FMOC-D-phenylalanyl chloride, which facilitated high-yield conjugation under mild conditions.

Despite these advancements, challenges remain in the large-scale production and purification of FMOC-D-phenylalanyl chloride-derived peptides. Recent efforts have focused on optimizing synthetic protocols to improve yield and reduce racemization during peptide elongation. A 2023 publication in Organic Process Research & Development presented a novel continuous-flow synthesis platform that significantly enhanced the efficiency of FMOC-D-phenylalanyl chloride incorporation in peptide chains, paving the way for more cost-effective manufacturing processes.

Looking ahead, the unique properties of FMOC-D-phenylalanyl chloride position it as a key player in the development of innovative therapeutic modalities. Ongoing research is exploring its potential in areas such as peptide-based vaccines, diagnostic probes, and tissue engineering scaffolds. As the field of peptide therapeutics continues to expand, FMOC-D-phenylalanyl chloride (CAS: 103321-58-0) is expected to remain an indispensable tool for researchers seeking to push the boundaries of chemical biology and pharmaceutical science.